Cas no 116162-27-7 (3-(1,4,5,6-tetrahydropyrimidin-2-yl)propanoic acid hydrochloride)

• Product Name: 3-(1,4,5,6-tetrahydropyrimidin-2-yl)propanoic acid hydrochloride
• CAS No: 116162-27-7
• MF: C₇H₁₃ClN₂O₂
• MW: 192.643320798874
• CID: 2895394
• PubChem ID: 70356616
• Update Time: 2025-06-26

3-(1,4,5,6-tetrahydropyrimidin-2-yl)propanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2-Pyrimidinepropanoic acid, 1,4,5,6-tetrahydro-, hydrochloride (1:1)
• 3-(1,4,5,6-tetrahydropyrimidin-2-yl)propanoic acid hydrochloride

• Inchi： 1S/C7H12N2O2.ClH/c10-7(11)3-2-6-8-4-1-5-9-6;/h1-5H2,(H,8,9)(H,10,11);1H
• InChI Key： IPIVWTZDGCGICJ-UHFFFAOYSA-N
• SMILES： C(C1=NCCCN1)CC(=O)O.Cl

Additional information on 3-(1,4,5,6-tetrahydropyrimidin-2-yl)propanoic acid hydrochloride

Comprehensive Overview of 3-(1,4,5,6-tetrahydropyrimidin-2-yl)propanoic acid hydrochloride (CAS No. 116162-27-7)

3-(1,4,5,6-tetrahydropyrimidin-2-yl)propanoic acid hydrochloride (CAS No. 116162-27-7) is a chemically synthesized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of tetrahydropyrimidine, a structural motif commonly found in bioactive molecules. The hydrochloride salt form enhances its solubility and stability, making it a preferred choice for various applications. Researchers are particularly interested in its potential as a building block for drug discovery, given its unique heterocyclic framework and carboxylic acid functionality.

In recent years, the demand for specialty chemicals like 3-(1,4,5,6-tetrahydropyrimidin-2-yl)propanoic acid hydrochloride has surged, driven by advancements in high-throughput screening and combinatorial chemistry. This compound's versatility allows it to serve as a key intermediate in the synthesis of more complex molecules, particularly those targeting central nervous system (CNS) disorders and metabolic diseases. Its pharmacophore properties are being explored in the development of novel therapeutics, aligning with the growing trend of precision medicine and personalized drug design.

The structural attributes of CAS No. 116162-27-7 make it a subject of interest in computational chemistry and molecular modeling. Researchers utilize density functional theory (DFT) and molecular docking studies to predict its interactions with biological targets. This approach is particularly relevant in the era of AI-driven drug discovery, where machine learning algorithms are employed to identify potential drug candidates. The compound's electrophilic and nucleophilic sites further enhance its reactivity, enabling diverse functional group transformations.

From a synthetic perspective, 3-(1,4,5,6-tetrahydropyrimidin-2-yl)propanoic acid hydrochloride is typically prepared via multistep organic synthesis, involving condensation reactions and salt formation. Its purity and yield are critical parameters, often monitored using high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy. These analytical techniques ensure compliance with Good Manufacturing Practices (GMP), a priority for pharmaceutical manufacturers.

The compound's relevance extends to academic research, where it is used as a reference standard in structure-activity relationship (SAR) studies. Its bioisosteric potential—the ability to replace other functional groups while retaining biological activity—makes it a valuable tool for medicinal chemists. Additionally, its application in peptide mimetics and small molecule inhibitors highlights its role in addressing unmet medical needs, such as neurodegenerative diseases and inflammatory conditions.

In the context of green chemistry, efforts are underway to optimize the synthesis of CAS No. 116162-27-7 using catalytic methods and solvent-free conditions. This aligns with the global push toward sustainable chemical production, reducing waste and energy consumption. The compound's eco-friendly potential is further underscored by its biodegradability, a factor increasingly considered in environmental risk assessments.

As the pharmaceutical industry evolves, 3-(1,4,5,6-tetrahydropyrimidin-2-yl)propanoic acid hydrochloride continues to be a focal point for innovation. Its integration into drug delivery systems, such as nanoparticles and liposomes, exemplifies its adaptability. Moreover, its compatibility with bioconjugation techniques opens doors for targeted therapy applications, a hot topic in oncology research.

In summary, 3-(1,4,5,6-tetrahydropyrimidin-2-yl)propanoic acid hydrochloride (CAS No. 116162-27-7) is a multifaceted compound with broad implications in drug development and chemical biology. Its structural uniqueness, combined with its synthetic accessibility, positions it as a cornerstone in modern pharmaceutical innovation. As research progresses, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in human health and disease treatment.